![molecular formula C9H15BO2Si B063667 3-(Trimethylsilyl)phenylboronic acid CAS No. 177171-16-3](/img/structure/B63667.png)
3-(Trimethylsilyl)phenylboronic acid
Overview
Description
3-(Trimethylsilyl)phenylboronic acid (TMSB) is a versatile and powerful reagent with a wide range of applications in organic synthesis and scientific research. It is a boronic acid derivative of phenylboronic acid, and is commonly used as a catalyst or reagent in organic synthesis reactions. TMSB has been studied extensively in the past decade and its use in scientific research has become increasingly popular due to its unique properties.
Scientific Research Applications
Catalytic Cleavage of Carbon-Silicon Bond in Trialkylsilyl Groups : The reaction of 2-(trimethylsilyl)phenylboronic acid with alkynes, in the presence of a rhodium catalyst, leads to the formation of benzosilole derivatives. This process involves the cleavage of a robust silicon-methyl bond in the trimethylsilyl group (Tobisu et al., 2009).
Selective Extraction in Urinary Analysis : Bonded-phase phenylboronic acid columns are used to selectively extract compounds like 2,3-dinor-thromboxane B2 and thromboxane B2 from urine. This method provides a specific approach to studying thromboxane synthesis and platelet function in humans (Lawson et al., 1985).
Metabolic Toxicity Studies : 3-(Trimethylsilyl)propanesulfonic acid (TMSPS), related to 3-(Trimethylsilyl)phenylboronic acid, was investigated for its toxicity on porcine carotid arteries. It was found that TMSPS is non-toxic at concentrations up to 3 mM, but at higher concentrations, it inhibits both contraction and phosphorus metabolism (Clark & Dillon, 1989).
Synthesis of Tetrahydrobenzo[b]pyrans : Phenylboronic acid is used as a catalyst for the efficient synthesis of tetrahydrobenzo[b]pyrans. This procedure offers advantages such as simplicity, shorter reaction time, and minimal environmental pollution (Nemouchi et al., 2012).
Advanced Bio-Applications of Polymeric Nanomaterials : Phenylboronic acid-decorated polymeric nanomaterials are widely used in diagnostic and therapeutic applications due to their ability to form reversible complexes with polyols. These materials have applications in drug delivery systems and biosensors (Lan & Guo, 2019).
Suzuki–Miyaura Reaction : Phenylboronic acid is utilized in the Suzuki–Miyaura reaction, an important process for the synthesis of various chemical compounds. It demonstrates the functional versatility of phenylboronic acid in organic synthesis (Scrivanti et al., 2009).
Applications in Carbohydrate Chemistry : Phenylboronic acid is significantly used in carbohydrate chemistry, particularly in the synthesis of specifically substituted or oxidized sugar derivatives. It also plays a role in chromatographic solvents and electrophoretic separations of polyhydroxy compounds (Ferrier, 1972).
Glucose-Responsive Polymeric Nanoparticles : Phenylboronic acid-based materials are extensively studied for their application in glucose-responsive systems, especially in insulin delivery. These materials are synthesized in various forms such as nanogels, micelles, and mesoporous silica nanoparticles (Ma & Shi, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
3-(Trimethylsilyl)phenylboronic acid is primarily used in the synthesis of various complex molecules. It serves as a key intermediate in the preparation of biphenyl derived amino acids .
Mode of Action
The compound interacts with its targets through chemical reactions, facilitating the synthesis of other complex molecules. For instance, it is used to prepare a 2-phenylpyridine ligand, which is then used in the synthesis of an Ir (III) complex applicable in Organic Light Emitting Diodes (OLEDs) .
Biochemical Pathways
It is known to be a starting material for the synthesis of triphenylene-based electron transport materials .
Result of Action
The primary result of the action of this compound is the successful synthesis of other complex molecules, such as biphenyl derived amino acids . These molecules can then be used in various applications, including the production of OLEDs .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, it is soluble in methanol , indicating that the presence of certain solvents can facilitate its reactions. Additionally, it should be stored under inert gas (nitrogen or argon) at 2-8°C , suggesting that temperature and atmospheric conditions can impact its stability and efficacy.
Properties
IUPAC Name |
(3-trimethylsilylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BO2Si/c1-13(2,3)9-6-4-5-8(7-9)10(11)12/h4-7,11-12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REMKRZLFPLDTKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)[Si](C)(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BO2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30404456 | |
Record name | 3-(Trimethylsilyl)phenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
177171-16-3 | |
Record name | 3-(Trimethylsilyl)phenylboronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=177171-16-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(Trimethylsilyl)phenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30404456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(Trimethylsilyl)phenylboronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 3-(Trimethylsilyl)phenylboronic acid improve the performance of nickel-rich cathodes in lithium-ion batteries?
A: this compound functions as a film-forming additive in gel polymer electrolytes (GPEs) for lithium-ion batteries utilizing nickel-rich cathodes like LiNi0.8Co0.1Mn0.1O2 (NCM811) []. These cathodes, while promising for high energy density, often suffer from unstable electrode/electrolyte interfaces, leading to poor cycle life and safety concerns.
Q2: What is the structural significance of the intramolecular interaction observed in this compound?
A: this compound exhibits an intramolecular O—H⋯O hydrogen bond, influencing its molecular conformation []. This interaction forces the boronic acid group into an exo–endo conformation []. Understanding this structural feature is crucial as it directly impacts how the molecule interacts with its environment, including its potential for forming intermolecular interactions.
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